Cas no 600-18-0 (a-Ketobutyric Acid)

• Product Name: a-Ketobutyric Acid
• CAS No: 600-18-0
• MF: C₄H₅O₃
• MW: 101.080701589584
• MDL: MFCD00004164
• CID: 38696
• PubChem ID: 24896237
• Update Time: 2025-06-11

a-Ketobutyric Acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxobutanoic acid
• 2-Oxobutyric acid
• Methylpyruvic acid~2-Oxobutyric acid~Propionylformic acid
• 2-Ketobutyric acid
• a-Ketobutyricacid
• α-Ketobutyric Acid
• Propionylformic acid
• alpha-ketobutyric acid
• BUTANOIC ACID, 2-OXO-
• Ketobutyrate
• 2-oxobutyrate
• 3-Methylpyruvic acid
• 2-oxobutanoate
• Pyruvic acid, methyl-
• Butyric acid, 2-oxo-
• Formic acid, propionyl-
• 2-Ketobutanoic acid
• alpha-Oxo-n-butyric acid
• alpha-oxobutyric acid
• 3-methyl pyruvic acid
• 2-Oxo-n-butyric acid
• alpha-ketobutyrate
• 2-oxo-butyrate
• 2-oxo-Butyric acid
• 2-oxo-butanoic acid
• alpha-Ketobutric acid
• 2-keto-butyrate
• alpha-Keto-n-butyr
• a-Ketobutyric Acid

• MDL： MFCD00004164
• Inchi： 1S/C4H6O3/c1-2-3(5)4(6)7/h2H2,1H3,(H,6,7)/p-1
• InChI Key： TYEYBOSBBBHJIV-UHFFFAOYSA-M
• SMILES： CCC(C([O-])=O)=O

Computed Properties

• Exact Mass: 102.03200
• Monoisotopic Mass: 102.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: Colorless paste
• Density: 0.878 g/mL
• Melting Point: 30-34 °C (lit.)
• Boiling Point: 84 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n/D 1.490
• PH: 1.1 (100g/l, H2O, 20℃)
• Solubility: H2O: soluble0.1g/mL, clear
• PSA: 54.37000
• LogP: 0.05010
• FEMA: 3723
• pka: 2.5(at 25℃)
• Color/Form: 1.0 M in toluene
• Sensitiveness: Easy to absorb moisture and sensitive to heat

a-Ketobutyric Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1759
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on a-Ketobutyric Acid

Comprehensive Guide to a-Ketobutyric Acid (CAS No. 600-18-0): Properties, Applications, and Research Insights

a-Ketobutyric Acid (CAS No. 600-18-0), also known as 2-oxobutanoic acid, is a pivotal intermediate in biochemical pathways and industrial applications. This organic compound belongs to the class of alpha-keto acids, characterized by a carbonyl group adjacent to a carboxyl group. Its molecular formula, C₄H₆O₃, and structural versatility make it a subject of interest in metabolic research, nutritional science, and biotechnology. Below, we delve into its properties, synthesis, and emerging roles in health and sustainability.

The growing demand for natural metabolites and bioactive compounds has spotlighted a-Ketobutyric Acid as a key player. Researchers and industries are increasingly exploring its potential in gut health and mitochondrial function, aligning with trends like personalized nutrition and functional foods. Users frequently search for "a-Ketobutyric Acid benefits" or "CAS 600-18-0 uses," reflecting its relevance in dietary supplements and biochemical engineering.

Physical and Chemical Properties: a-Ketobutyric Acid appears as a white crystalline powder with a melting point of 48–50°C. It is soluble in water and polar solvents, facilitating its incorporation into aqueous formulations. Its alpha-keto structure enables participation in transamination reactions, crucial for amino acid metabolism. This property underpins its role in cellular energy production, a topic gaining traction in anti-aging research and sports nutrition.

Synthesis and Production: Industrially, a-Ketobutyric Acid is synthesized via oxidation of 2-hydroxybutyric acid or through microbial fermentation—a method favored for its sustainability. The shift toward green chemistry has spurred interest in enzymatic synthesis, addressing queries like "eco-friendly production of keto acids." Advances in biocatalysis further enhance its scalability for pharmaceutical and nutraceutical applications.

Applications in Health and Biotechnology: Beyond its metabolic role, a-Ketobutyric Acid serves as a precursor for L-isoleucine biosynthesis, a branched-chain amino acid linked to muscle recovery. Studies suggest its modulation of oxidative stress markers, resonating with searches for "antioxidant keto acids." In bioremediation, it aids in degrading environmental pollutants, aligning with global circular economy goals.

Future Directions: The compound’s potential in precision medicine and synthetic biology is under exploration. For instance, its incorporation into smart drug delivery systems could address queries like "a-Ketobutyric Acid in targeted therapy." Collaborative efforts between academia and industry aim to unlock its full spectrum of utilities while adhering to regulatory compliance.

In summary, a-Ketobutyric Acid (CAS No. 600-18-0) bridges fundamental biochemistry and innovative applications. Its multifaceted nature caters to evolving demands in health optimization and sustainable chemistry, making it a compound of enduring significance.